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Compound of Interest

Compound Name: 2-Iodo-6-nitrophenol

Cat. No.: B171258 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of 2-Iodo-6-nitrophenol, a halogenated

nitrophenol compound. Adherence to these procedures is critical for personnel safety and

environmental protection.

Immediate Safety Considerations:

2-Iodo-6-nitrophenol is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or inhaled, and is very toxic to aquatic life with long-lasting effects[1]. Before

handling, it is crucial to review the Safety Data Sheet (SDS) and wear appropriate personal

protective equipment (PPE), including gloves, protective clothing, and eye/face protection[1][2].

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood[3].

Spill & Exposure Procedures
In the event of a spill or exposure:

Spills: Evacuate the area and prevent the substance from entering drains[3][4]. For small

spills, absorb the material with inert absorbent pads and place it in a sealed, labeled

container for disposal[5]. For larger spills, contain the spill and contact your institution's

environmental health and safety (EHS) office immediately[6][7].
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Skin Contact: Immediately wash the affected area with plenty of soap and water[2][8].

Remove contaminated clothing and wash it before reuse[2]. Seek medical attention if you

feel unwell[2][8].

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so. Continue rinsing and seek medical attention[9].

Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If

breathing is difficult, provide artificial respiration. Seek immediate medical attention[2][8].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention[2][8].

Proper Disposal Protocol for 2-Iodo-6-nitrophenol
The primary and mandated method for disposing of 2-Iodo-6-nitrophenol is through an

approved hazardous waste disposal facility[2][8][9][10]. Under no circumstances should this

chemical be disposed of down the drain or in regular trash[3][4].

Step-by-Step Disposal Procedure:

Segregation: Keep 2-Iodo-6-nitrophenol waste separate from other waste streams,

especially non-halogenated solvents[5][6]. Mixing halogenated and non-halogenated waste

can increase disposal costs and complexity[6].

Containerization:

Use a dedicated, properly labeled hazardous waste container. The original container is

often a suitable choice[3].

The container must be in good condition, compatible with the chemical, and have a

secure, tightly closing lid[5][6][11].

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical

name: "2-Iodo-6-nitrophenol"[6][11]. Do not use abbreviations or chemical formulas[5].

Accumulation:
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Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory[6].

Keep the container closed at all times, except when adding waste[5][6].

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and bases[4][8].

Disposal Request:

Once the container is nearly full (do not overfill) or has reached the accumulation time limit

set by your institution, arrange for pickup by your facility's EHS or a licensed hazardous

waste disposal company[12].

Follow your institution's specific procedures for requesting a hazardous waste pickup[12].

Quantitative Data Summary
While specific quantitative disposal limits for 2-Iodo-6-nitrophenol are not readily available

and are subject to local regulations, the following table summarizes its key hazard

classifications, which inform its handling and disposal requirements.
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Hazard
Classification

Category
GHS Hazard
Statement

Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[2]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[2]

Hazardous to the

Aquatic Environment,

Acute

Category 1
H400: Very toxic to

aquatic life
[1]

Hazardous to the

Aquatic Environment,

Chronic

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-Iodo-
6-nitrophenol.
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2-Iodo-6-nitrophenol Waste Generated

Is it an empty container?

Triple rinse with a suitable solvent

Yes

Collect in a dedicated, labeled hazardous waste container

No

Collect rinsate as hazardous waste

Deface label and dispose of container per institutional guidelines

Store in a designated Satellite Accumulation Area

Container full or time limit reached?

No

Arrange for pickup by EHS or a licensed disposal company

Yes

Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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